Cas no 2639453-33-9 (4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride)

• Product Name: 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride
• CAS No: 2639453-33-9
• MF: C₉H₁₅ClN₂S
• MW: 218.746799707413
• MDL: MFCD33550029
• CID: 5458816
• PubChem ID: 155971116
• Update Time: 2025-05-19

4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride

• MDL： MFCD33550029
• Inchi： 1S/C9H14N2S.ClH/c1-7-11-9(6-12-7)8-2-4-10-5-3-8;/h6,8,10H,2-5H2,1H3;1H
• InChI Key： UHTKVRPTSJENBN-UHFFFAOYSA-N
• SMILES： CC1SC=C(C2CCNCC2)N=1.Cl

Additional information on 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride

4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride (CAS No. 2639453-33-9): A Comprehensive Overview

4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride (CAS No. 2639453-33-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents. Its thiazole and piperidine moieties make it a valuable building block in medicinal chemistry, particularly in the design of drugs targeting neurological and metabolic disorders.

The 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride is widely recognized for its potential applications in drug discovery. Researchers are particularly interested in its ability to modulate specific biological pathways, making it a candidate for treating conditions such as Parkinson's disease and diabetes. The compound's dihydrochloride salt form enhances its solubility, which is a critical factor in pharmacokinetics and drug formulation.

In recent years, the demand for 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride has surged due to its relevance in high-throughput screening and combinatorial chemistry. These techniques are essential for identifying potential drug candidates quickly and efficiently. The compound's versatility allows it to be used in various synthetic routes, enabling the creation of diverse molecular libraries for screening purposes.

One of the most talked-about topics in the scientific community is the role of thiazole derivatives in modern medicine. 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride is no exception, as it exhibits promising biological activity. Its mechanism of action often involves interaction with enzymes or receptors, making it a subject of intense study in structure-activity relationship (SAR) research.

The synthesis of 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized these processes to achieve high yields and purity, which are crucial for its application in drug development. The compound's stability under various conditions further adds to its appeal in industrial and academic settings.

From a market perspective, the global demand for 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride is expected to grow steadily. This growth is driven by the increasing investment in pharmaceutical R&D and the rising prevalence of chronic diseases. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of their clients.

Another area where 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride shows promise is in the field of neuropharmacology. Its ability to cross the blood-brain barrier makes it a potential candidate for treating neurodegenerative diseases. Researchers are exploring its effects on neurotransmitter systems, which could lead to breakthroughs in understanding and managing conditions like Alzheimer's disease.

In addition to its pharmaceutical applications, 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride is also used in academic research. It serves as a reference standard in analytical chemistry, helping scientists validate their methods and instruments. Its well-defined properties make it an ideal candidate for quality control and method development in laboratories worldwide.

The safety profile of 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride is another critical aspect under investigation. While it is generally considered safe for research purposes, proper handling and storage are essential to prevent any potential risks. Material safety data sheets (MSDS) provide detailed guidelines on its use, ensuring compliance with regulatory standards.

Looking ahead, the future of 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride appears bright. With ongoing advancements in synthetic chemistry and drug discovery, its applications are likely to expand further. Researchers are particularly excited about its potential in personalized medicine, where tailored therapies could revolutionize patient care.

In conclusion, 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride (CAS No. 2639453-33-9) is a compound of immense scientific and commercial value. Its unique properties and wide-ranging applications make it a cornerstone in modern chemistry and pharmacology. As research continues to uncover its full potential, this compound is poised to play an even more significant role in shaping the future of medicine.